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A Comparative Analysis of the Fastness
Properties of Disperse Red 151
For researchers, scientists, and drug development professionals, the selection of appropriate

dyes is critical for a variety of applications, from staining biological samples to developing

photosensitive agents. Disperse dyes, a class of non-ionic colorants, are particularly relevant

for coloring hydrophobic materials. This guide provides an objective comparison of the fastness

properties of Disperse Red 151 against other common red disperse dyes, supported by

standardized experimental data.

Executive Summary
Disperse Red 151 exhibits excellent light and wash fastness, making it a robust candidate for

applications requiring high durability. Its sublimation fastness is also good, though some other

disperse red dyes may offer slightly better performance in this specific metric. This guide will

delve into the quantitative data and the standardized methodologies used to assess these

properties.

Quantitative Performance Data
The fastness properties of disperse dyes are critical indicators of their performance and

durability. These properties are assessed on a standardized scale, typically from 1 to 5 for

wash and sublimation fastness (with 5 being the best) and 1 to 8 for light fastness (with 8 being
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the best). The following table summarizes the key fastness properties of Disperse Red 151 in

comparison to other frequently used red disperse dyes when applied to polyester, a common

hydrophobic substrate.

Dye C.I. Name
Light Fastness
(ISO)

Wash
Fastness (ISO)

Sublimation
Fastness
(Ironing) (ISO)

Disperse Red

151
26130 5[1] 4-5[1] 4-5[1]

Disperse Red 1 11110 4-5[2] 5[2] 3[2]

Disperse Red 59 - 7-8[3] 5[3] 4[3]

Disperse Red

135
- 6[4] 5[4] 5[4]

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

comparability and reproducibility. The following are detailed protocols for the key experiments

cited.

Light Fastness Testing (Based on AATCC Test Method
16.3)
This test evaluates the resistance of the color of textiles to the action of an artificial light source

that simulates natural daylight.[5][6][7]

Principle: A specimen of the dyed textile is exposed to light from a xenon-arc lamp under

controlled conditions.[5][6][7] Its change in color is then compared to a set of Blue Wool

standards with known lightfastness ratings.

Apparatus: Xenon-arc lamp apparatus, AATCC Blue Wool Lightfastness Standards, and

Gray Scale for Color Change.

Procedure:
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A specimen of the dyed textile is mounted on a sample holder alongside the Blue Wool

standards.

The samples are exposed to the xenon-arc light source under specified conditions of

temperature and humidity.

Exposure is continued until a specified amount of fading is observed on the test specimen

or the standards.

The light fastness is assessed by comparing the degree of fading of the specimen to that

of the Blue Wool standards. The rating corresponds to the Blue Wool standard that

exhibits similar fading.[8]

Wash Fastness Testing (Based on AATCC Test Method
61)
This accelerated test is designed to determine the resistance of the color of textiles to domestic

or commercial laundering.[9][10][11][12]

Principle: A dyed specimen, in contact with a multifiber test fabric, is laundered in a stainless

steel container under controlled conditions of temperature, detergent, and abrasive action.

The test is designed to simulate five typical home launderings.[9][10][11]

Apparatus: Launder-Ometer or similar apparatus, stainless steel containers and balls,

multifiber test fabric, AATCC Standard Reference Detergent, and Gray Scales for Color

Change and Staining.

Procedure:

The dyed specimen is stitched together with a multifiber test fabric.

The composite specimen is placed in a stainless steel container with a specified amount of

detergent solution and stainless steel balls.

The container is placed in the Launder-Ometer and agitated for 45 minutes at a specified

temperature (e.g., 49°C for test 2A).[12]
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After the cycle, the specimen is rinsed and dried.

The change in color of the dyed specimen is evaluated using the Gray Scale for Color

Change. The staining of each fiber type on the multifiber test fabric is assessed using the

Gray Scale for Staining.

Sublimation Fastness Testing (Based on AATCC Test
Method 117)
This test assesses the resistance of the color of textiles to dry heat, which can cause

sublimation of the dye.[13][14][15][16][17]

Principle: A specimen of the dyed textile is placed in contact with an undyed fabric and

subjected to a specific temperature for a set duration in a heating device.[15][16]

Apparatus: Heat transfer press or a suitable heating device capable of maintaining a uniform

temperature, undyed polyester fabric, and Gray Scales for Color Change and Staining.

Procedure:

A specimen of the dyed fabric is placed between two pieces of undyed white polyester

fabric.

The sandwich is placed in the heating device at a specified temperature (e.g., 180°C,

210°C) for a specific time (e.g., 30 seconds).[16]

After heating, the specimen is allowed to cool.

The change in color of the original specimen is assessed using the Gray Scale for Color

Change. The degree of staining on the undyed polyester fabric is evaluated using the Gray

Scale for Staining.

Visualizing Experimental Workflows
To further clarify the experimental processes, the following diagrams illustrate the workflows for

each fastness test.
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Workflow for Light Fastness Testing.
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Workflow for Wash Fastness Testing.
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Workflow for Sublimation Fastness Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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